Cas no 84466-42-2 (3-(3-chlorophenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-chlorophenyl)-3-hydroxypropanenitrile
• CAS No: 84466-42-2
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 5520958
• PubChem ID: 13004554
• Update Time: 2025-06-08

3-(3-chlorophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-3-hydroxypropanenitrile
• 3-Chloro-β-hydroxybenzenepropanenitrile
• G73351
• Z1255429594
• 3-CHLORO-BETA-HYDROXYBENZENEPROPANENITRILE
• 3-Chloro-
• A-hydroxybenzenepropanenitrile
• EN300-1246648
• 84466-42-2
• AKOS017515664

• Inchi： 1S/C9H8ClNO/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6,9,12H,4H2
• InChI Key： OJIUDSWBBPLJFC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1)(O)CC#N

Computed Properties

• Exact Mass: 181.0294416g/mol
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3-chlorophenyl)-3-hydroxypropanenitrile

Comprehensive Analysis of 3-(3-Chlorophenyl)-3-Hydroxypropanenitrile (CAS No. 84466-42-2): Properties, Applications, and Industry Trends

3-(3-Chlorophenyl)-3-hydroxypropanenitrile (CAS No. 84466-42-2) is a specialized organic compound with a molecular formula of C9H8ClNO. This chlorophenyl-substituted hydroxypropanenitrile derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's nitrile and hydroxyl functional groups make it a versatile intermediate for synthesizing more complex molecules.

Recent studies highlight the growing demand for 3-(3-chlorophenyl)-3-hydroxypropanenitrile in asymmetric synthesis, particularly in the production of chiral building blocks. Researchers are exploring its potential in developing novel pharmaceutical intermediates, with particular interest in its role as a precursor for biologically active compounds. The compound's CAS 84466-42-2 has become a frequent search term among chemists investigating nitrile-containing compounds and their applications.

The compound's physical properties include a molecular weight of 181.62 g/mol and characteristic absorption peaks in IR spectroscopy (2250 cm^-1 for the nitrile group and 3400 cm^-1 for the hydroxyl group). These features make 3-(3-chlorophenyl)-3-hydroxypropanenitrile easily identifiable in analytical chemistry applications. Current market trends show increased interest in sustainable synthesis methods for such intermediates, aligning with the pharmaceutical industry's green chemistry initiatives.

In the context of drug discovery, this compound serves as a valuable scaffold for medicinal chemistry. Its chlorophenyl moiety contributes to lipophilicity, while the hydroxypropanenitrile structure offers multiple points for chemical modification. Recent patent literature reveals innovative applications of CAS 84466-42-2 in developing kinase inhibitors and other targeted therapies, addressing current healthcare challenges in precision medicine.

Quality control of 3-(3-chlorophenyl)-3-hydroxypropanenitrile typically involves HPLC analysis with UV detection, ensuring purity levels above 98% for research applications. The compound's stability under various conditions has been extensively studied, with findings published in several peer-reviewed journals. These studies contribute to the growing scientific database on nitrile derivatives and their behavior in different chemical environments.

From an industrial perspective, manufacturers are optimizing production processes for 84466-42-2 to meet the increasing demand from contract research organizations. The compound's synthesis typically involves a Knoevenagel condensation followed by selective reduction, with recent advancements focusing on catalyst efficiency and waste reduction. These developments align with current green chemistry trends in fine chemical production.

Analytical challenges associated with 3-(3-chlorophenyl)-3-hydroxypropanenitrile include its characterization in complex mixtures and the determination of enantiomeric purity when used in chiral synthesis. Advanced techniques like chiral HPLC and LC-MS have become essential tools for researchers working with this compound. These methodological advancements address common questions from the scientific community about analysis of nitrile compounds and their derivatives.

The safety profile of CAS 84466-42-2 has been thoroughly documented in material safety data sheets, with standard laboratory precautions recommended for handling. Current research focuses on developing even safer synthetic routes, reflecting the chemical industry's commitment to process safety and environmental responsibility. These efforts respond to growing concerns about sustainable chemical manufacturing practices.

Future applications of 3-(3-chlorophenyl)-3-hydroxypropanenitrile may expand into materials science, particularly in the development of specialty polymers and liquid crystals. The compound's molecular structure offers interesting possibilities for materials innovation, a topic gaining traction in scientific literature. Researchers are particularly interested in how the chlorophenyl group might influence material properties in advanced applications.

In conclusion, 3-(3-chlorophenyl)-3-hydroxypropanenitrile (CAS No. 84466-42-2) represents an important building block in modern organic synthesis. Its versatility in pharmaceutical applications, combined with ongoing research into more sustainable production methods, ensures its continued relevance in chemical research. The compound exemplifies how specialty chemicals contribute to advancements in medicine and materials science while addressing contemporary challenges in green chemistry.